![molecular formula C16H12FNO3S B4331219 2-(1,3-benzodioxol-5-yl)-3-(3-fluorophenyl)-1,3-thiazolidin-4-one](/img/structure/B4331219.png)
2-(1,3-benzodioxol-5-yl)-3-(3-fluorophenyl)-1,3-thiazolidin-4-one
Overview
Description
2-(1,3-benzodioxol-5-yl)-3-(3-fluorophenyl)-1,3-thiazolidin-4-one is a chemical compound that has gained significant attention in scientific research due to its potential use in various applications. This compound is also known as BF-5-MeO-TZAP and has a molecular formula of C18H12FNO3S.
Mechanism of Action
The exact mechanism of action of 2-(1,3-benzodioxol-5-yl)-3-(3-fluorophenyl)-1,3-thiazolidin-4-one is not fully understood. However, it has been shown to act as a selective inhibitor of the enzyme monoamine oxidase A (MAO-A). MAO-A is responsible for the breakdown of neurotransmitters such as serotonin, dopamine, and norepinephrine. By inhibiting MAO-A, 2-(1,3-benzodioxol-5-yl)-3-(3-fluorophenyl)-1,3-thiazolidin-4-one increases the levels of these neurotransmitters in the brain, which can lead to improved cognitive function and mood.
Biochemical and Physiological Effects
Studies have shown that 2-(1,3-benzodioxol-5-yl)-3-(3-fluorophenyl)-1,3-thiazolidin-4-one can have a range of biochemical and physiological effects. It has been shown to improve cognitive function, increase levels of neurotransmitters in the brain, and reduce symptoms of depression and anxiety. It has also been shown to have antioxidant properties, which can help to protect against oxidative stress and inflammation.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-(1,3-benzodioxol-5-yl)-3-(3-fluorophenyl)-1,3-thiazolidin-4-one in lab experiments is its selectivity for MAO-A. This makes it a useful tool for studying the role of MAO-A in various physiological processes. However, one limitation is that it can be difficult to obtain in large quantities, which can limit its use in some experiments.
Future Directions
There are several future directions for research on 2-(1,3-benzodioxol-5-yl)-3-(3-fluorophenyl)-1,3-thiazolidin-4-one. One area of interest is its potential use in treating cognitive disorders such as Alzheimer's disease. Further research is needed to determine its effectiveness and safety in this application. Another area of interest is its potential use in treating depression and anxiety disorders. Future research could focus on understanding the mechanism of action and optimizing the dosage and administration of the compound for this application. Additionally, further research could explore the potential use of 2-(1,3-benzodioxol-5-yl)-3-(3-fluorophenyl)-1,3-thiazolidin-4-one in other areas of neuroscience and medicine.
Scientific Research Applications
2-(1,3-benzodioxol-5-yl)-3-(3-fluorophenyl)-1,3-thiazolidin-4-one has shown potential use in various scientific research applications. One of the main applications is in the field of neuroscience, where it has been studied as a potential treatment for cognitive disorders such as Alzheimer's disease. It has also been studied for its potential use in treating depression and anxiety disorders.
properties
IUPAC Name |
2-(1,3-benzodioxol-5-yl)-3-(3-fluorophenyl)-1,3-thiazolidin-4-one | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12FNO3S/c17-11-2-1-3-12(7-11)18-15(19)8-22-16(18)10-4-5-13-14(6-10)21-9-20-13/h1-7,16H,8-9H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XXRNHZZVDNQNPS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=O)N(C(S1)C2=CC3=C(C=C2)OCO3)C4=CC(=CC=C4)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12FNO3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(1,3-Benzodioxol-5-yl)-3-(3-fluorophenyl)-1,3-thiazolidin-4-one |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.